Methyl 2-(4-(2-quinoxalinyloxy)phenoxy)propanoate

• CAS No.: 76578-00-2
• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol
• IUPAC Name: methyl 2-(4-quinoxalin-2-yloxyphenoxy)propanoate
• InChI: InChI=1S/C18H16N2O4/c1-12(18(21)22-2)23-13-7-9-14(10-8-13)24-17-11-19-15-5-3-4-6-16(15)20-17/h3-12H,1-2H3
• InChI Key: JJHGWAGCVCNJBY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)OC1=CC=C(C=C1)OC2=NC3=CC=CC=C3N=C2

Description

Methyl 2-(4-(2-quinoxalinyloxy)phenoxy)propanoate is a useful research compound. Its molecular formula is C18H16N2O4 and its molecular weight is 324.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a nitrogen atmosphere, a solution of 5.9 g (0.03 mole) methyl 2-(4-hydroxyphenoxy)propanoate in 20 cc of dimethylformamide was added dropwise at about 15° C. to 1.5 g (0.03 mole) 57% sodium hydride in 20 cc dimethylformamide. When the evolution of hydrogen ceased, 4.9 g (0.03 mole) 2-chloroquinoxaline was added and the reaction mixture was heated at 130° C. for 4 hours. After standing overnight at room temperature, the reaction mixture was poured into about 100 cc of cold water. The precipitated solid was filtered and crystallized from methanol to give 4.2 g of product, m.p. 110°-115°.